Cas no 1361566-96-2 (3-Amino-5-(2,4,6-trichlorophenyl)pyridine)

3-Amino-5-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Amino-5-(2,4,6-trichlorophenyl)pyridine
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- Inchi: 1S/C11H7Cl3N2/c12-7-2-9(13)11(10(14)3-7)6-1-8(15)5-16-4-6/h1-5H,15H2
- InChI Key: FFIPKSSQNAZTQU-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1C1C=NC=C(C=1)N)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 227
- Topological Polar Surface Area: 38.9
- XLogP3: 3.7
3-Amino-5-(2,4,6-trichlorophenyl)pyridine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A013028988-1g |
3-Amino-5-(2,4,6-trichlorophenyl)pyridine |
1361566-96-2 | 97% | 1g |
1,534.70 USD | 2021-06-22 | |
Alichem | A013028988-250mg |
3-Amino-5-(2,4,6-trichlorophenyl)pyridine |
1361566-96-2 | 97% | 250mg |
484.80 USD | 2021-06-22 | |
Alichem | A013028988-500mg |
3-Amino-5-(2,4,6-trichlorophenyl)pyridine |
1361566-96-2 | 97% | 500mg |
790.55 USD | 2021-06-22 |
3-Amino-5-(2,4,6-trichlorophenyl)pyridine Related Literature
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Mengmeng Lan,Guodong Cui,Hongwei Zhang Org. Chem. Front., 2019,6, 3566-3574
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Jin Xu,Bingying Jiang,Jiao Su,Yun Xiang,Ruo Yuan,Yaqin Chai Chem. Commun., 2012,48, 3309-3311
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Kazuhiro Miyawaki,Hitomi Suzuki Org. Biomol. Chem., 2004,2, 2870-2873
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Reem Mousa,Shifra Lansky,Gil Shoham,Norman Metanis Chem. Sci., 2018,9, 4814-4820
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Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
Additional information on 3-Amino-5-(2,4,6-trichlorophenyl)pyridine
Research Brief on 3-Amino-5-(2,4,6-trichlorophenyl)pyridine (CAS: 1361566-96-2): Recent Advances and Applications
3-Amino-5-(2,4,6-trichlorophenyl)pyridine (CAS: 1361566-96-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate or active moiety in the development of novel therapeutic agents. This research brief synthesizes the latest findings on its synthesis, biological activity, and applications in drug discovery, providing a comprehensive overview for researchers and industry professionals.
The compound's unique structural features, including the trichlorophenyl group and the pyridine core, make it a promising candidate for modulating biological targets. Recent publications highlight its role in the inhibition of specific enzymes and receptors, particularly in the context of inflammatory and oncological pathways. For instance, a 2023 study demonstrated its efficacy as a scaffold for designing kinase inhibitors, showcasing its versatility in medicinal chemistry applications.
Advances in synthetic methodologies have also been reported, with researchers optimizing routes to produce 3-Amino-5-(2,4,6-trichlorophenyl)pyridine with higher yields and purity. These improvements are critical for scaling up production and ensuring reproducibility in preclinical studies. Additionally, computational studies have provided insights into its binding modes and interactions with biological targets, further elucidating its mechanism of action.
In the context of drug development, this compound has been investigated as a precursor for more complex molecules with enhanced pharmacological properties. Its derivatization has led to compounds with improved bioavailability and target specificity, as evidenced by recent patent filings and peer-reviewed articles. The ongoing research underscores its potential in addressing unmet medical needs, particularly in areas such as autoimmune diseases and cancer therapy.
Looking ahead, the exploration of 3-Amino-5-(2,4,6-trichlorophenyl)pyridine is expected to expand, with interdisciplinary collaborations driving innovation. Future studies may focus on its application in combination therapies or as part of targeted drug delivery systems. The compound's versatility and the growing body of research supporting its utility position it as a valuable asset in the chemical biology and pharmaceutical research landscape.
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